Cas no 100542-74-3 (Phenol, 4-chloro-2-[[(4-methoxyphenyl)imino]methyl]-)

Phenol, 4-chloro-2-[[(4-methoxyphenyl)imino]methyl]- structure
100542-74-3 structure
Product Name:Phenol, 4-chloro-2-[[(4-methoxyphenyl)imino]methyl]-
CAS No:100542-74-3
MF:C14H12ClNO2
MW:261.703582763672
CID:2622956
PubChem ID:621534
Update Time:2025-04-21

Phenol, 4-chloro-2-[[(4-methoxyphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-((E)-[(4-methoxyphenyl)imino]methyl)phenol #
    • DTXSID70425741
    • Phenol, 4-chloro-2-[[(4-methoxyphenyl)imino]methyl]-
    • N-(5-Chlorosalicylidene)-p-anisidine
    • AKOS005385700
    • STK050895
    • 100542-74-3
    • 4-chloro-2-[(4-methoxyphenyl)iminomethyl]phenol
    • 4-chloro-2-{(E)-[(4-methoxyphenyl)imino]methyl}phenol
    • FYGRJBYYFWNZLL-CXUHLZMHSA-N
    • Inchi: 1S/C14H12ClNO2/c1-18-13-5-3-12(4-6-13)16-9-10-8-11(15)2-7-14(10)17/h2-9,17H,1H3/b16-9+
    • InChI Key: FYGRJBYYFWNZLL-CXUHLZMHSA-N
    • SMILES: ClC1C=CC(=C(/C=N/C2C=CC(=CC=2)OC)C=1)O

Computed Properties

  • Exact Mass: 261.055656g/mol
  • Monoisotopic Mass: 261.055656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 261.7g/mol
  • XLogP3: 3.7
  • Topological Polar Surface Area: 41.8Ų

Phenol, 4-chloro-2-[[(4-methoxyphenyl)imino]methyl]- Related Literature

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